Cas no 45657-18-9 (N,N,2-Trimethyl-1,2,4-triazol-3-amine)
45657-18-9 structure
Product Name:N,N,2-Trimethyl-1,2,4-triazol-3-amine
CAS No:45657-18-9
MF:C5H10N4
MW:126.15969991684
CID:853559
Update Time:2023-08-02
N,N,2-Trimethyl-1,2,4-triazol-3-amine Chemical and Physical Properties
Names and Identifiers
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- 1H-1,2,4-Triazol-5-amine,N,N,1-trimethyl-(9CI)
- N,N,1-Trimethyl-1H-1,2,4-triazol-5-amine
- N,N,2-Trimethyl-1,2,4-triazol-3-amine
-
- Inchi: 1S/C5H10N4/c1-8(2)5-6-4-7-9(5)3/h4H,1-3H3
- InChI Key: BIOADHFXWVAGSV-UHFFFAOYSA-N
- SMILES: N(C)(C)C1=NC=NN1C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 93
- Topological Polar Surface Area: 34
N,N,2-Trimethyl-1,2,4-triazol-3-amine Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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